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Abstract: Tembotrione is a selective, systemic post-emergence herbicide widely used for

controlling a broad spectrum of grassy and broadleaf weeds, particularly in corn (Zea mays L.).

[1][2] Its mode of action involves the inhibition of the 4-hydroxyphenylpyruvate dioxygenase

(HPPD) enzyme, which is crucial for carotenoid biosynthesis in susceptible plants.[1][2] The

disruption of this pathway leads to the characteristic bleaching of new foliar tissue, followed by

necrosis and plant death.[2] The efficacy and crop safety of tembotrione are critically

dependent on its application timing, which must be optimized based on both weed and crop

growth stages. These notes provide a comprehensive overview of the optimal application

timing for tembotrione, supported by quantitative data, detailed experimental protocols, and

visual diagrams to guide research and field applications.

Optimal Application Timing
Successful weed management with tembotrione hinges on application when weeds are young

and actively growing, while the crop is at a tolerant growth stage.

Weed Growth Stage: The most effective control is achieved when tembotrione is applied to

weeds at the 2-4 leaf stage. Application at this early stage ensures that the weeds are more

susceptible to the herbicide, leading to higher control efficiency. Studies consistently show

that applications targeting weeds at 10-15 Days After Sowing (DAS) provide satisfactory

control of various weed species.
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Crop Growth Stage (Corn): Tembotrione is safe for post-emergence application in corn from

the V3 to V8 leaf stage (3 to 8 visible leaf collars). However, specific product labels and tank

mix partners may impose more restrictive cutoffs. For instance, some tank mixes with

tembotrione are recommended for application up to the V7 stage or a specific crop height

(e.g., 20 inches). Applications made to V4 corn have been shown to be effective and safe.

Applying the herbicide within this window minimizes the risk of crop injury (phytotoxicity) and

ensures the crop can effectively metabolize the active ingredient.

Days After Sowing (DAS): In many field studies, the optimal application window is defined as

15 to 25 DAS. Applying tembotrione at 15 DAS has been shown to significantly reduce

weed population and dry weight, leading to higher grain yields, comparable to applications at

30 DAS and manual weeding. Other research indicates effective control with applications at

14, 21, or 20-25 DAS.

Quantitative Data Summary
The following tables summarize data from various field studies, illustrating the impact of

application timing, rate, and tank mixtures on tembotrione's performance.

Table 1: Efficacy of Tembotrione Based on Application Timing and Rate
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Tembotrione
Rate (g a.i./ha)

Application
Timing

Weed Control
Efficiency (%)

Key Weed
Species
Controlled

Source

120
2-4 Leaf Stage

(10-15 DAS)
94-99%

Dactyloctenium

aegyptium,

Brachiaria

reptans, Cyperus

rotundus

110-120 20 DAS >90%
Grasses and

broadleaf weeds

120 15 DAS 88.5%

Cyperus

rotundus,

Cynodon

dactylon,

Phyllanthus niruri

120 30 DAS 87.2%

Cyperus

rotundus,

Cynodon

dactylon,

Phyllanthus niruri

130 (+

Surfactant)

14 DAS (2

Weeks After

Sowing)

Not specified, but

comparable to

weed-free plots

in yield

Mixed weed flora

130 (+

Surfactant)

21 DAS (3

Weeks After

Sowing)

Not specified, but

comparable to

weed-free plots

in yield

Mixed weed flora

Table 2: Impact of Tembotrione Application on Maize Grain Yield
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Tembotrione
Treatment (g
a.i./ha)

Application
Timing

Grain Yield
(t/ha)

Comparison/C
ontrol Yield
(t/ha)

Source

120 (+

Surfactant)
2-4 Leaf Stage 4.04 - 5.00

Untreated

Check: 2.86 -

3.33

110 (+

Surfactant)
20 DAS 7.33

Unsprayed

Control: 3.51

120 (+

Surfactant)
20 DAS 7.40

Unsprayed

Control: 3.51

120 15 DAS 4.96
Weedy Check:

2.12

120 30 DAS 4.86
Weedy Check:

2.12

92 V4 Corn Stage 9.20 - 10.42

Nontreated

Control: Lower

yields

Table 3: Efficacy of Tembotrione in Tank Mix Combinations
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Tembotrione
Rate (g a.i./ha)

Tank Mix
Partner & Rate
(g a.i./ha)

Application
Timing

Weed Control
Efficiency (%)

Source

100 Atrazine @ 500 15-20 DAS

>90% (based on

reduced weed

density/biomass)

100 Atrazine @ 750 15-20 DAS

>90% (based on

reduced weed

density/biomass)

120 (+

Surfactant)
Atrazine @ 500 2-4 Leaf Stage

Not specified, but

provided

satisfactory

control of all

weeds

80-100 (+

Surfactant)
Atrazine @ 500

Early Post-

Emergence
Up to 94.4%

Experimental Protocols
This section outlines a representative methodology for conducting a field trial to evaluate the

bio-efficacy of tembotrione. This protocol is synthesized from methodologies reported in

multiple peer-reviewed studies.

3.1 Objective To determine the optimal application timing and rate of tembotrione for post-

emergence weed control, crop safety, and yield in maize.

3.2 Experimental Design

Design: Randomized Complete Block Design (RCBD).

Replications: 3 to 4.

Plot Size: Minimum of 5m x 4m.

Crop: Maize (specify hybrid). Sown at recommended spacing (e.g., 60cm x 20cm).
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3.3 Treatments Include a range of tembotrione application timings and rates, along with

appropriate controls.

Tembotrione @ 100 g a.i./ha at 15 DAS.

Tembotrione @ 120 g a.i./ha at 15 DAS.

Tembotrione @ 100 g a.i./ha at 25 DAS.

Tembotrione @ 120 g a.i./ha at 25 DAS.

Standard Check (e.g., Atrazine @ 1000 g a.i./ha as pre-emergence).

Hand Weeding Check (e.g., at 20 and 40 DAS).

Weedy (Untreated) Check.

Note: All post-emergence tembotrione treatments should include a recommended

surfactant (e.g., 1000 ml/ha) as its addition is essential for satisfactory efficacy.

3.4 Herbicide Application

Equipment: Knapsack sprayer fitted with a flat-fan or flood jet nozzle.

Spray Volume: Calibrate to deliver a consistent volume, typically 375-500 liters per hectare.

Procedure: Prepare the required quantity of herbicide solution by mixing with water. For post-

emergence treatments, apply directly over the top of weeds and the crop at the specified

growth stage/DAS. Ensure uniform coverage.

3.5 Data Collection and Analysis

Weed Data:

Weed Density: Count weed species and numbers within two randomly placed 0.5m x 0.5m

quadrats per plot at 45 DAS.
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Weed Dry Biomass: Collect the weeds from the quadrat areas, oven-dry at 65-70°C until

constant weight is achieved, and record the weight.

Weed Control Efficiency (WCE %): Calculate using the formula: WCE (%) = [(WDC -

WDT) / WDC] x 100, where WDC is the weed dry matter in the control plot and WDT is the

weed dry matter in the treated plot.

Crop Data:

Phytotoxicity: Visually assess crop injury at 7, 14, and 28 Days After Treatment (DAT) on a

0-10 scale (0 = no injury, 10 = complete crop death). Symptoms to observe include

stunting, chlorosis, epinasty, and necrosis.

Yield and Yield Components: At harvest, measure parameters from a net plot area, such

as cob length, grains per cob, 1000-grain weight, and final grain yield (adjusted to

standard moisture).

Statistical Analysis: Analyze the collected data using Analysis of Variance (ANOVA)

appropriate for an RCBD. Use a suitable post-hoc test (e.g., Tukey's HSD) at a significance

level of P<0.05 to compare treatment means.

Factors Influencing Tembotrione Efficacy
Several environmental and biological factors can modify the performance of tembotrione.

Light Intensity: As an HPPD inhibitor, tembotrione's activity is dependent on light. Increased

light intensity following application generally enhances its herbicidal activity.

Soil Properties: Tembotrione exhibits some residual soil activity. Its efficacy can be

influenced by soil texture and organic matter content, with performance sometimes declining

more rapidly in heavier soils compared to lighter soils at lower application rates.

Adjuvants and Safeners:

Surfactants: The addition of a non-ionic surfactant is critical to achieve satisfactory weed

control, as it improves the absorption of the herbicide by the weed foliage.
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Safeners: For sensitive maize varieties or under certain stress conditions, the use of a

safener like isoxadifen-ethyl can reduce the risk of crop phytotoxicity.

Tank Mixtures: Tank-mixing tembotrione with other herbicides, such as atrazine, can

broaden the spectrum of controlled weeds and improve overall efficacy.

Visualizations: Workflows and Pathways
The following diagrams illustrate key concepts related to tembotrione application.
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start_end process decision data
Start: Post-Emergence
Weed Control Needed

Assess Weed Stage

Weeds at 2-4
Leaf Stage?

Assess Crop Stage
(e.g., Corn)

Yes

Wait & Re-assess

No

Crop within V3-V8
Growth Stage?

Check Environmental
Conditions

Yes No

Apply Tembotrione
+ Surfactant

End: Effective
Weed Control
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Optimal Timing (2-4 Weed Leaf Stage)

Delayed Timing (>6 Weed Leaf Stage)

input_node

good_path

bad_path

outcome

High Herbicide
Susceptibility

Effective Weed Control
(>90% Efficacy)

Minimal Crop-Weed
Competition

Maximized
Crop Yield

Reduced Herbicide
Susceptibility

Poor Weed Control
(<70% Efficacy)

Prolonged Crop-Weed
Competition

Significant
Yield Loss
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8071742#application-timing-of-tembotrione-for-post-
emergence-weed-control]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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